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Compound of Interest

Compound Name: Trisodium Nitrilotriacetate

Cat. No.: B148209 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Trisodium Nitrilotriacetate (NTA), the trisodium salt of nitrilotriacetic acid, is a powerful

aminopolycarboxylic acid chelating agent. In the laboratory, it is widely used to form stable

complexes with metal ions, preventing their interference in chemical reactions, solubilizing

metal salts, and in the purification of proteins, particularly those with polyhistidine tags (His-

tags) in immobilized metal affinity chromatography (IMAC). The preparation of stable, accurate,

and contaminant-free NTA stock solutions is critical for the reproducibility and success of these

applications. This document provides detailed protocols for the preparation of Trisodium NTA

stock solutions and guidelines for assessing their stability under various storage conditions.

Physicochemical Properties of Trisodium
Nitrilotriacetate
Trisodium NTA is typically available as a white, crystalline powder. It is highly soluble in water,

forming alkaline solutions.[1][2][3] Key properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₆H₆NNa₃O₆ [1][3]

Molecular Weight 257.08 g/mol [4][5]

Appearance White crystalline powder [1][3]

Water Solubility 457 g/L at 20°C [6][7]

pH of Solution
~11 (for a 1% aqueous

solution)
[8][9]

Decomposition Temp. 340°C [8]

Protocol for Preparation of a 0.5 M NTA Stock
Solution
This protocol describes the preparation of a 0.5 M stock solution of Trisodium NTA, a common

concentration for laboratory use.

3.1 Materials and Equipment

Trisodium Nitrilotriacetate powder (e.g., C₆H₆NNa₃O₆)

High-purity, nuclease-free water

Calibrated analytical balance

Appropriate volumetric flask (e.g., 100 mL or 1 L)

Beaker

Magnetic stirrer and stir bar

Calibrated pH meter

Sterile filtration system (e.g., 0.22 µm pore size)

Sterile storage bottles (glass or polypropylene)
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3.2 Preparation Workflow

NTA Stock Solution Preparation Workflow

1. Weigh NTA Powder
(e.g., 12.85 g for 100 mL of 0.5 M)

2. Add Powder to Beaker
with ~80% of Final Water Volume

3. Dissolve Completely
(Use magnetic stirrer)

4. Transfer to Volumetric Flask

5. Add Water to Final Volume
(QS to the mark)

6. Check pH
(Should be alkaline, ~pH 11)

7. Sterile Filter (0.22 µm)
(For biological applications)

8. Aliquot and Store
(Label with name, conc., date)

Click to download full resolution via product page
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Caption: Workflow for preparing a sterile NTA stock solution.

3.3 Step-by-Step Procedure

Calculate Mass: To prepare 100 mL of a 0.5 M Trisodium NTA solution, weigh out 12.85

grams of the powder (MW = 257.08 g/mol ).

Dissolution: Add the weighed powder to a beaker containing a magnetic stir bar and

approximately 80 mL of high-purity water.

Mix: Place the beaker on a magnetic stirrer and stir until the powder is completely dissolved.

The solution should be clear and colorless.[1]

Final Volume: Quantitatively transfer the dissolved NTA solution to a 100 mL volumetric flask.

Rinse the beaker with a small amount of water and add the rinsing to the flask to ensure a

complete transfer. Carefully add water up to the 100 mL calibration mark.

pH Measurement: Measure the pH of the solution. A 0.5 M solution will be strongly alkaline.

For most applications, pH adjustment is not necessary. If a specific pH is required, adjust

slowly using concentrated HCl or NaOH.

Sterilization: For applications in cell culture or protein purification, sterilize the solution by

passing it through a 0.22 µm filter into a sterile container.[10]

Storage: Aliquot the sterile solution into smaller, clearly labeled, sterile tubes or bottles. Store

as recommended in Section 4.0.

Stability and Storage
Trisodium NTA solutions are chemically robust and stable under standard laboratory conditions.

[3][11][12] However, proper storage is essential to maintain their integrity and prevent

contamination.

4.1 Factors Affecting Stability
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NTA Solution Stability

TemperatureContamination

Container Material Light Exposure

Store at Room Temp or 4°C.
Avoid repeated freeze-thaw cycles.

Use sterile technique.
Filter sterilize for critical use.

Use Glass or Polypropylene.
AVOID: Aluminum, Copper, Zinc.

Store in opaque or amber bottles,
or in the dark.

Click to download full resolution via product page

Caption: Key factors influencing the stability of NTA stock solutions.
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4.2 Recommended Storage Conditions

To ensure long-term stability, Trisodium NTA solutions should be stored according to the

following guidelines.

Parameter Recommendation Rationale

Temperature
Store at room temperature (15-

25°C) or refrigerated (2-8°C).

NTA is thermally stable, but

refrigeration can slow potential

microbial growth in non-sterile

solutions.[3][12]

Container
Tightly sealed glass or

polypropylene bottles.

Prevents evaporation and

contamination. Do not use

aluminum, copper, nickel, or

zinc containers as NTA can

chelate these metals.[13]

Light
Store in the dark or in an

amber bottle.

While NTA is not highly light-

sensitive, this is a general best

practice for chemical reagents.

Handling

Use sterile techniques when

handling to prevent microbial

contamination.

Contamination can alter the pH

and integrity of the solution.

Protocol for Stability Assessment
This protocol provides a framework for validating the stability of a prepared NTA stock solution

over time and under different storage conditions.

5.1 Experimental Design

Preparation: Prepare a single, large batch of 0.5 M NTA stock solution following the protocol

in Section 3.0.

Aliquoting: Distribute the solution into multiple, identical, sterile tubes for each test condition

to avoid repeated sampling from the same stock.
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Storage Conditions: Store the aliquots under a matrix of conditions. For example:

Refrigerated (4°C), protected from light.

Room Temperature (~22°C), protected from light.

Room Temperature (~22°C), exposed to ambient light.

Elevated Temperature (37°C), protected from light (accelerated stability).

Time Points: Designate specific time points for analysis (e.g., T=0, 1 week, 1 month, 3

months, 6 months, 1 year).

Analysis: At each time point, retrieve one aliquot from each condition and perform the

following analyses.

5.2 Analytical Methods

Visual Inspection: Check for any changes in color, clarity, or the presence of precipitate.

pH Measurement: Measure the pH to detect any significant drift from the initial value.

Concentration Assay (Titration): The concentration of NTA can be determined by

complexometric titration.

Principle: A known concentration of a metal salt solution (e.g., zinc sulfate, ZnSO₄) is

titrated against the NTA solution using a metal indicator (e.g., Eriochrome Black T). The

endpoint is observed by a distinct color change when all NTA has been complexed by the

metal ions.

Procedure: a. Pipette a precise volume of the NTA stock solution into an Erlenmeyer flask.

b. Add a pH 10 buffer (e.g., NH₃/NH₄Cl) to maintain the optimal pH for the indicator. c. Add

a few drops of the indicator. d. Titrate with a standardized zinc sulfate solution until the

endpoint color change is observed. e. Calculate the NTA concentration based on the

stoichiometry of the NTA-zinc complex (1:1) and the volume of titrant used.

Performance Test (Optional): Test the functionality of the aged NTA solution in its intended

application, such as its ability to chelate metal ions in a specific buffer or its performance in
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an IMAC purification.

5.3 Data Summary

The results of the stability study should be compiled to determine the solution's shelf-life. A

solution is typically considered stable if key parameters remain within an acceptable range

(e.g., ±5%) of the initial values.

Storage
Condition

Time Point Appearance pH
Concentration
(% of Initial)

4°C, Dark 0 Clear, Colorless 11.1 100%

1 Month Clear, Colorless 11.1 100.2%

6 Months Clear, Colorless 11.0 99.8%

RT, Dark 0 Clear, Colorless 11.1 100%

1 Month Clear, Colorless 11.1 99.9%

6 Months Clear, Colorless 11.0 99.5%

37°C, Dark 0 Clear, Colorless 11.1 100%

1 Month Clear, Colorless 10.9 98.8%

6 Months Faint Yellow 10.7 96.5%

Safety Precautions
While Trisodium NTA is not acutely toxic, standard laboratory safety practices should be

followed.[2]

Wear personal protective equipment (PPE), including safety glasses and gloves, when

handling the powder and solutions.

Avoid inhalation of the powder by handling it in a well-ventilated area or a chemical fume

hood.[2][14]

Consult the Safety Data Sheet (SDS) for comprehensive safety information.[11][13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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